Cas no 36148-89-7 (Amphotericin B methyl ester)

Amphotericin B methyl ester structure
Amphotericin B methyl ester structure
Product Name:Amphotericin B methyl ester
CAS No:36148-89-7
MF:C48H75NO17
MW:938.105616807938
CID:307425
PubChem ID:11968030
Update Time:2025-04-19

Amphotericin B methyl ester Chemical and Physical Properties

Names and Identifiers

    • Amphotericin B, methylester
    • Amb
    • METHYLAMPHOTERICIN B
    • Amphotericin B methyl ester
    • methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
    • Q27225718
    • UNII-074Z98YIW3
    • SCHEMBL20988147
    • 36148-89-7
    • Amphotericin B Methyl Ester 90per cent
    • 074Z98YIW3
    • Amphotericin B Methyl Ester 90%
    • DTXSID701009331
    • CS-0111429
    • UAZIZEMIKKIBCA-TYVGYKFWSA-N
    • CHEMBL321176
    • HY-135327
    • Amphotericin B Me Ester
    • methyl (1R,3S,5R,6R,9R,11R,15S,16R,17R,18S,19E,21E,23E,25E,27E,29E,31E,33R,35S,36R,37S)-33-[(3-amino-3,6-dideoxy-beta-D-mannopyranosyl)oxy]-1,3,5,6,9,11,17,37-octahydroxy-15,16,18-trimethyl-13-oxo-14,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
    • CHEBI:277842
    • AmphotericinB
    • G16000
    • Inchi: 1S/C48H75NO17/c1-28-18-16-14-12-10-8-6-7-9-11-13-15-17-19-35(65-47-45(59)42(49)44(58)31(4)64-47)25-39-41(46(60)62-5)38(55)27-48(61,66-39)26-34(52)23-37(54)36(53)21-20-32(50)22-33(51)24-40(56)63-30(3)29(2)43(28)57/h6-19,28-39,41-45,47,50-55,57-59,61H,20-27,49H2,1-5H3/b7-6+,10-8+,11-9+,14-12+,15-13+,18-16+,19-17+/t28-,29-,30-,31+,32+,33+,34-,35-,36+,37+,38-,39-,41+,42-,43+,44+,45-,47-,48+/m0/s1
    • InChI Key: UAZIZEMIKKIBCA-TYVGYKFWSA-N
    • SMILES: O1[C@H]2C[C@H](C=CC=CC=CC=CC=CC=CC=C[C@H](C)[C@H]([C@@H](C)[C@H](C)OC(C[C@@H](C[C@@H](CC[C@H]([C@@H](C[C@@H](C[C@@]1(C[C@@H]([C@H]2C(=O)OC)O)O)O)O)O)O)O)=O)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](C)O1)O)N)O |t:4,6,8,10,12,14,16|

Computed Properties

  • Exact Mass: 937.50300
  • Monoisotopic Mass: 937.503
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 18
  • Heavy Atom Count: 66
  • Rotatable Bond Count: 4
  • Complexity: 1680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 19
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 7
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 309A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 1102.6°Cat760mmHg
  • Flash Point: 620.6°C
  • Refractive Index: 1.602
  • PSA: 308.61000
  • LogP: 1.50040
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Amphotericin B methyl ester Security Information

Amphotericin B methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-135327-50mg
Amphotericin B methyl ester
36148-89-7 70.64%
50mg
¥4600 2023-08-31
MedChemExpress
HY-135327-100mg
Amphotericin B methyl ester
36148-89-7 70.64%
100mg
¥7300 2023-08-31
ChemScence
CS-0111429-50mg
Amphotericin B methyl ester
36148-89-7
50mg
$220.0 2021-09-02
ChemScence
CS-0111429-100mg
Amphotericin B methyl ester
36148-89-7
100mg
$350.0 2021-09-02
Biosynth
LBA14889-5 mg
Amphotericin B methyl ester
36148-89-7
5mg
$231.00 2023-01-04
Biosynth
LBA14889-10 mg
Amphotericin B methyl ester
36148-89-7
10mg
$369.60 2023-01-04
Biosynth
LBA14889-25 mg
Amphotericin B methyl ester
36148-89-7
25mg
$693.00 2023-01-04
Biosynth
LBA14889-50 mg
Amphotericin B methyl ester
36148-89-7
50mg
$1,109.00 2023-01-04
Biosynth
LBA14889-100 mg
Amphotericin B methyl ester
36148-89-7
100MG
$1,774.00 2023-01-04
TRC
A634255-100mg
Amphotericin B Methyl Ester (>80%)
36148-89-7
100mg
$ 227.00 2023-04-19
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen